Cas no 352032-81-6 (5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine)

• Product Name: 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine
• CAS No: 352032-81-6
• MF: C₄₂H₇₉N₃O₁₂
• MW: 818.089574098587
• CID: 5598029
• Update Time: 2025-07-17

5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine Chemical and Physical Properties

Names and Identifiers

• 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine
• Tulathromycin A Impurity 14
• 1-Oxa-6-azacyclopentadecan-15-one, 2-ethyl-3,4,10-trihydroxy-13-[[(5S,6S,8R,10R)-10-methoxy-6,10-dimethyl-3-propyl-1,7-dioxa-3-azaspiro[4.5]dec-8-yl]oxy]-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-β-D-xylo-hexopyranosyl]oxy]-, (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-
• (2R,3S,4R,5R,8R,10R,11R,12S,13S,14R)-2-Ethyl-3,4,10-trihydroxy-13-[[(5S,6S,8R,10R)-10-methoxy-6,10-dimethyl-3-propyl-1,7-dioxa-3-azaspiro[4.5]dec-8-yl]oxy]-3,5,8,10,12,14-hexamethyl-11-[[3,4,6-trideoxy-3-(dimethylamino)-β-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-one

• Inchi： 1S/C42H79N3O12/c1-15-17-45-22-42(52-23-45)29(8)54-32(20-40(42,10)51-14)56-34-26(5)36(57-38-33(46)30(44(12)13)18-25(4)53-38)39(9,49)19-24(3)21-43-28(7)35(47)41(11,50)31(16-2)55-37(48)27(34)6/h24-36,38,43,46-47,49-50H,15-23H2,1-14H3/t24-,25-,26+,27-,28-,29+,30+,31-,32+,33-,34+,35-,36-,38+,39-,40-,41-,42+/m1/s1
• InChI Key： XTCDBDXXHMDVPA-CAIRCFMVSA-N
• SMILES： O([C@@]1(C[C@H](O[C@]2([H])[C@H](C(O[C@@H]([C@]([C@@H]([C@@H](C)NC[C@H](C)C[C@](O)(C)[C@]([H])(O[C@]3([H])O[C@H](C)C[C@H](N(C)C)[C@H]3O)[C@H]2C)O)(O)C)CC)=O)C)O[C@@H](C)[C@@]21OCN(CCC)C2)C)C

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 850.1±65.0 °C(Predicted)
• pka: 13.29±0.70(Predicted)

Additional information on 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine

Introduction to 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine and Its CAS No. 352032-81-6 in Modern Pharmaceutical Research

The compound 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine, identified by the CAS number 352032-81-6, represents a significant advancement in the field of pharmaceutical chemistry. This derivative of tulathromycin, a macrolide antibiotic, has garnered attention due to its unique structural properties and potential therapeutic applications. Tulathromycin itself is well-known for its broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria and atypical pathogens. The introduction of the 5’-Desmethylpropylamine moiety and the 3’-Propyloxazolidine group in this derivative has opened new avenues for research, particularly in the development of novel antibiotics with enhanced efficacy and reduced resistance profiles.

In recent years, the rise of multidrug-resistant bacterial strains has posed a formidable challenge to global healthcare systems. Traditional antibiotics are increasingly rendered ineffective, necessitating the discovery of new pharmacological agents. The modification of tulathromycin into 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine represents a strategic approach to overcoming this challenge. The structural alterations introduced in this derivative are designed to optimize its binding affinity to bacterial ribosomes, thereby inhibiting protein synthesis more effectively. This optimization is crucial for ensuring that the antibiotic remains potent against resistant strains.

One of the most compelling aspects of 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine is its potential to exhibit synergistic effects when combined with other therapeutic agents. Studies have shown that macrolide antibiotics, including tulathromycin derivatives, can enhance the efficacy of other drugs when used in conjunction. This synergy is particularly valuable in treating complex infections where multiple pathogens may be involved. The structural modifications in 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine are expected to further amplify these synergistic interactions, making it a promising candidate for combination therapy regimens.

The synthesis of 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine involves a series of intricate chemical transformations that require precise control over reaction conditions. The introduction of the 3’-Propyloxazolidine group, in particular, demands careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to achieve these objectives more efficiently than ever before. These improvements are not only enhancing the production of 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine but also paving the way for similar modifications in other macrolide derivatives.

From a pharmacological perspective, the modifications in 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine have significant implications for its pharmacokinetic and pharmacodynamic properties. The altered structure is expected to improve oral bioavailability, allowing for more convenient administration schedules. Additionally, changes in metabolic pathways may lead to reduced toxicity profiles, making the compound safer for long-term use. These attributes are critical for ensuring patient compliance and therapeutic success.

Recent preclinical studies have demonstrated the promising potential of 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine in treating various bacterial infections. In vitro assays have shown potent activity against a range of pathogens, including those resistant to conventional antibiotics. Furthermore, animal models have provided preliminary evidence of its efficacy and safety profile. These findings are encouraging and warrant further investigation into its clinical applications.

The development of novel antibiotics like 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine is not without challenges. Regulatory hurdles must be overcome before it can be approved for human use. However, the growing need for new therapeutic options ensures that such compounds will receive rigorous but fair evaluation by regulatory agencies worldwide. Collaborative efforts between academia and industry are essential to accelerate this process and bring effective treatments to patients who need them most.

In conclusion, 5’-Desmethylpropylamine Tulathromycin-3’-Propyloxazolidine, with its CAS number 352032-81-6, represents a significant step forward in antibiotic development. Its unique structural features and promising preclinical results make it a compelling candidate for further research and potential clinical application. As multidrug resistance continues to pose a threat to global health, compounds like this offer hope for innovative solutions to one of humanity's most pressing medical challenges.